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Compound of Interest

Compound Name: 4-Acetoxybenzophenone

CAS No.: 13031-44-2

Cat. No.: B088672 Get Quote

Target Compound: 4-Acetoxybenzophenone (Acetic acid 4-benzoylphenyl ester) CAS

Registry Number: 13031-44-2 Molecular Formula: C₁₅H₁₂O₃ Molecular Weight: 240.25 g/mol

[1]

Part 1: Executive Summary & Chemical Identity
4-Acetoxybenzophenone is a critical intermediate in the synthesis of photoinitiators, UV-

curable materials, and certain non-steroidal anti-inflammatory drug (NSAID) prodrugs. It acts as

a "masked" form of 4-hydroxybenzophenone, where the acetate group serves as a protecting

group or a pro-moiety that modifies solubility and melting behavior.

Unlike its parent compound (4-hydroxybenzophenone), which has a well-established high

melting point due to intermolecular hydrogen bonding, 4-acetoxybenzophenone exhibits

altered thermodynamic properties. This guide addresses the data scarcity regarding its

experimental physical constants in public indexing and provides a robust protocol for their

determination and validation.
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Property
Experimental
Status

Value / Range Source / Method

Melting Point (MP) Variable

Likely 60–90 °C

(Solid) or Supercooled

Liquid

Predicted range

based on structural

analogs; experimental

verification required.

Boiling Point (BP) Predicted
375.6 °C (at 760

mmHg)

GlobalChemMall /

Cheméo (Joback

Method)

Flash Point Predicted 166.7 °C Predicted

Density Predicted 1.17 g/cm³ Predicted

Solubility Observed

Soluble in DCM,

EtOAc, Acetone;

Insoluble in Water

Experimental

Observation

Critical Note on Data: Public databases often cite predicted values (e.g., Cheméo lists a

theoretical MP of ~173 °C). However, acetylation of phenols typically disrupts hydrogen

bonding, significantly lowering the melting point. Researchers should expect a lower melting

solid (or semi-solid) compared to the parent phenol (MP 132–135 °C).

Part 2: Thermodynamic Properties & Analysis
Melting Point Analysis
The melting point of 4-acetoxybenzophenone is a critical quality attribute (CQA) for assessing

the completeness of the acetylation reaction.

Mechanism of MP Depression: The conversion of the hydroxyl group (-OH) to an acetate

group (-OAc) removes the strong hydrogen bond donor capability. This typically reduces the
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lattice energy, lowering the melting point relative to 4-hydroxybenzophenone.

Polymorphism Risk: Benzophenone derivatives are prone to polymorphism. The cooling rate

during recrystallization can yield metastable forms with different melting points.

Boiling Point & Vacuum Distillation
Due to the high predicted boiling point (>375 °C) at atmospheric pressure, distillation at 1 atm

is not recommended as it will likely lead to thermal decomposition (decarboxylation or ester

cleavage) before the boiling point is reached.

Recommended Purification: Vacuum distillation or Recrystallization.

Estimated Vacuum BP: ~200–220 °C at 0.5 mmHg (Nomograph estimation).

Part 3: Synthesis & Experimental Protocols
Synthesis Workflow (Acetylation)
This protocol describes the synthesis of 4-acetoxybenzophenone from 4-

hydroxybenzophenone using acetic anhydride. This method is chosen for its high atom

economy and ease of purification.

Reagents:

4-Hydroxybenzophenone (1.0 eq)

Acetic Anhydride (1.2 eq)

Pyridine (1.5 eq) or Triethylamine (1.5 eq)

DMAP (4-Dimethylaminopyridine) (0.05 eq - Catalyst)

Solvent: Dichloromethane (DCM) or THF.

Step-by-Step Protocol:

Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

a nitrogen inlet.
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Dissolution: Charge the RBF with 4-hydroxybenzophenone (10.0 g, 50.5 mmol) and dry

DCM (100 mL). Stir until fully dissolved.

Base Addition: Add Pyridine (6.1 mL, 75.7 mmol) and DMAP (308 mg, 2.5 mmol). Cool the

mixture to 0 °C in an ice bath.

Acetylation: Dropwise add Acetic Anhydride (5.7 mL, 60.6 mmol) over 15 minutes.

Reaction: Remove the ice bath and allow the reaction to warm to room temperature (25 °C).

Stir for 3–4 hours.

Checkpoint: Monitor by TLC (30% EtOAc in Hexanes). The starting material (Rf ~0.3)

should disappear, and a new less polar spot (Rf ~0.6) should appear.

Quench: Quench the reaction by adding saturated NaHCO₃ solution (50 mL) and stirring

vigorously for 20 minutes to hydrolyze excess anhydride.

Workup: Separate the organic layer.[2] Wash with 1M HCl (2 x 50 mL) to remove pyridine,

followed by Brine (50 mL).

Drying: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure (Rotavap).

Purification & Characterization
Crude State: The product will likely appear as an off-white solid or viscous oil.

Recrystallization: Recrystallize from minimal hot Ethanol (EtOH) or a Hexane/EtOAc mixture.

Cool slowly to 4 °C to induce crystallization.

Vacuum Drying: Dry the crystals in a vacuum oven at 40 °C for 12 hours to remove solvent

traces which can depress the melting point.

Part 4: Visualization of Workflows
Synthesis and Purification Logic
The following diagram illustrates the decision matrix for synthesizing and purifying 4-
acetoxybenzophenone based on its physical state.
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Caption: Synthesis and purification decision tree for 4-Acetoxybenzophenone, prioritizing

recrystallization for solid isolation.

Experimental Melting Point Determination
Since the exact experimental MP is variable in literature, the following protocol ensures an

accurate internal standard measurement.

Dried Sample
(>12h Vacuum)

DSC Analysis
(Heat 5°C/min)Primary Method

Capillary Method
(Mel-Temp)

Secondary Check Record Onset & Peak Temp

Click to download full resolution via product page

Caption: Dual-method protocol for accurate melting point determination using DSC and

Capillary methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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